Cas no 893611-92-2 (Benzoic acid,3-nitro-2-(1-piperidinyl)-)

• Product Name: Benzoic acid,3-nitro-2-(1-piperidinyl)-
• CAS No: 893611-92-2
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• MDL: MFCD08056171
• CID: 714552
• PubChem ID: 16740445
• Update Time: 2025-04-19

Benzoic acid,3-nitro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-nitro-2-(1-piperidinyl)-
• 3-nitro-2-piperidin-1-ylbenzoic acid
• 3-NITRO-2-PIPERIDIN-1-YL-BENZOIC ACID
• GL-0622
• 893611-92-2
• 3-Nitro-2-(piperidin-1-yl)benzoic acid
• AKOS005254242
• DTXSID20587505
• MFCD08056171

• MDL： MFCD08056171
• Inchi： 1S/C12H14N2O4/c15-12(16)9-5-4-6-10(14(17)18)11(9)13-7-2-1-3-8-13/h4-6H,1-3,7-8H2,(H,15,16)
• InChI Key： TWTRPCPEUQFCAA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1N1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 250.09500
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.344
• Boiling Point: 428.8°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.61
• PSA: 86.36000
• LogP: 2.87150